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Compound of Interest

Compound Name: TMP780

Cat. No.: B2358868 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling extends to all materials, including those not classified as

hazardous. This guide provides essential safety and logistical information for the proper

disposal of Tpcm 780, a high-performance, silicone-free thermal interface material. Adherence

to these procedures will promote a safe laboratory environment and ensure regulatory

compliance.

It is important to note that the identifier "TMP780" is likely a typographical error for "Tpcm 780,"

for which this guidance is provided. Safety Data Sheets (SDS) for Tpcm 780 indicate that the

material is not classified as hazardous under normal conditions of use.[1][2][3] However, proper

disposal according to good industrial hygiene practices is still necessary.

Material Properties and Safety Data
The following table summarizes key safety and physical property information for Tpcm 780,

compiled from available Safety Data Sheets.
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Property Value / Observation

Hazard Classification Not classified as hazardous[3]

Primary Routes of Exposure Skin and eye contact

Health Effects

May cause slight skin and eye irritation. Not

expected to be a health risk under normal use.

[4]

Environmental Hazards
The product is not classified as environmentally

hazardous.

Physical Form Solid sheet

Solubility Insoluble in water

Step-by-Step Disposal Protocol
The disposal of Tpcm 780 should be conducted in a manner that aligns with institutional

environmental health and safety (EHS) policies and local regulations.

1. Personal Protective Equipment (PPE): While Tpcm 780 is not considered hazardous, it is

recommended to wear standard laboratory PPE to avoid potential skin irritation and maintain

good hygiene.

Gloves: Nitrile or other suitable chemical-resistant gloves.

Eye Protection: Safety glasses.

Lab Coat: A standard lab coat to prevent contact with clothing.

2. Waste Segregation and Collection:

Solid Waste: Collect all used or unused Tpcm 780 material, including any contaminated

items such as backing liners or gloves, in a designated waste container.

Labeling: Clearly label the container as "Non-hazardous Waste" and specify the contents as

"Tpcm 780 Thermal Interface Material."
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3. Container Management:

Ensure the waste container is kept closed when not in use to prevent spillage.

Store the container in a designated waste accumulation area.

4. Final Disposal:

Consult EHS: Always consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance on non-hazardous waste disposal.

Local Regulations: Dispose of the waste in accordance with all local, regional, and national

regulations. The waste code should be determined in consultation with the EHS department

and the designated waste disposal company.

Empty Containers: Empty product containers may retain residue and should be disposed of

as per the label warnings, typically through an approved waste handling site for recycling or

disposal.

Disposal Workflow Diagram
The following diagram illustrates the recommended workflow for the proper disposal of Tpcm

780.
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Start: Tpcm 780 for Disposal

Step 1: Wear Appropriate PPE
(Gloves, Safety Glasses, Lab Coat)

Step 2: Collect Waste
(Used/Unused Tpcm 780, Contaminated Items)

Step 3: Label Waste Container
('Non-hazardous Waste: Tpcm 780')

Step 4: Store in Designated Area

Step 5: Consult Institutional EHS for Guidance

Step 6: Dispose According to Local Regulations

End: Proper Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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